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- InChI:
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InChI=1S/C34H34N4O4.ClH.Fe/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;;/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);1H;/q;;+3/p-3
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Hemin chloride is an oxidized form of heme that inhibits eukaryotic translation initiation factor 2α kinase 1 (eIF2αK1), a repressor of eIF-2α.1 This alters the initiation of mRNA translation, evoking a wide array of cellular effects. Hemin chloride is used experimentally to induce the expression of heme oxygenase-1 in cells and in animals. Heme extracted from blood is usually oxidized to hemin chloride. In porphyria, disorders resulting from an increase in porphyrins, hemin chloride serves to activate feedback inhibition of δ-aminolevulinic acid synthase, reducing heme biosynthesis.
Chloro(7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-N,N,N,N) ferrate(2-) dihydrogen.